Cas no 1805955-35-4 (3-Chloro-4-fluoropyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-4-fluoropyridine-5-sulfonyl chloride
• CAS No: 1805955-35-4
• MF: C₅H₂Cl₂FNO₂S
• MW: 230.044281482697
• CID: 4802896
• Update Time: 2025-06-29

3-Chloro-4-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2Cl2FNO2S/c6-3-1-9-2-4(5(3)8)12(7,10)11/h1-2H
• InChI Key： OKMZLYVOLOQIHB-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C(C=1F)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-4-fluoropyridine-5-sulfonyl chloride

3-Chloro-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1805955-35-4)

3-Chloro-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1805955-35-4) is a highly reactive and versatile chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at positions 3, 4, and 5. The presence of chlorine and fluorine atoms at positions 3 and 4, respectively, introduces electronic effects that enhance its reactivity and make it a valuable intermediate in various chemical transformations.

The sulfonyl chloride group at position 5 is particularly noteworthy, as it confers strong electrophilic character to the molecule. This feature makes 3-chloro-4-fluoropyridine-5-sulfonyl chloride an excellent substrate for nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, where the sulfonyl group can be replaced with a variety of nucleophiles to generate diverse structural motifs.

One of the most promising applications of this compound lies in its role as an intermediate in the development of novel pharmaceutical agents. Researchers have exploited its reactivity to synthesize compounds with potential anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of 3-chloro-4-fluoropyridine-5-sulfonyl chloride in the construction of sulfonamide-based inhibitors targeting key enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, 3-chloro-4-fluoropyridine-5-sulfonyl chloride has found applications in materials science. Its ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tailored electronic and mechanical properties. A recent breakthrough reported in *Advanced Materials* showcased the use of this compound as a building block for constructing advanced functional polymers for use in optoelectronic devices.

The synthesis of 3-chloro-4-fluoropyridine-5-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Traditional methods often employ chlorosulfonic acid or other sulfonating agents to introduce the sulfonyl group onto the pyridine ring. However, recent advancements have introduced more efficient and environmentally friendly routes, such as microwave-assisted synthesis and catalytic sulfonation techniques.

From a safety standpoint, handling 3-chloro-4-fluoropyridine-5-sulfonyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential to minimize exposure risks. Despite these precautions, its benefits in enabling cutting-edge research across multiple disciplines make it an indispensable compound in modern chemical laboratories.

In conclusion, 3-chloro-4-fluoropyridine-5-sulfonyl chloride (CAS No. 1805955-35-4) stands out as a critical intermediate with vast potential across diverse scientific domains. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a cornerstone for future advancements in organic synthesis and materials development.